4-[5-(3-Amino-5-nitrophenyl)-1,3-thiazol-2-yl]-1,4-diazepan-2-one

• Molecular Formula: C14H15N5O3S
• Molecular Weight: 333.37 g/mol
• IUPAC Name: 4-[5-(3-amino-5-nitrophenyl)-1,3-thiazol-2-yl]-1,4-diazepan-2-one
• InChI: InChI=1S/C14H15N5O3S/c15-10-4-9(5-11(6-10)19(21)22)12-7-17-14(23-12)18-3-1-2-16-13(20)8-18/h4-7H,1-3,8,15H2,(H,16,20)
• InChI Key: CKPQHHZHBOVQDS-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)CN(C1)C2=NC=C(S2)C3=CC(=CC(=C3)[N+](=O)[O-])N

Description

4-[5-(3-Amino-5-nitrophenyl)-1,3-thiazol-2-yl]-1,4-diazepan-2-one is a useful research compound. Its molecular formula is C14H15N5O3S and its molecular weight is 333.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(5-Bromo-1,3-thiazol-2-yl)-1,4-diazepan-2-one (Step 5 of Intermediate XX, 1.96 g, 7.10 mmol), (3-amino-5-nitrophenyl)boronic acid (1.291 g, 7.10 mmol), tetrakis-(triphenylphosphine)palladium(0) (0.410 g, 0.355 mmol), 1,2-dimethoxyethane (42 mL) and 2M aqueous sodium carbonate (10.65 mL, 21.29 mmol) were successively introduced in a high pressure reaction vessel. The headspace was flushed with nitrogen, the vessel capped and the mixture was stirred at 100° C. for 18 h. The reaction was then cooled to room temperature and 25% aqueous ammonium acetate was added. The aqueous layer was extracted with ethyl acetate (3×). The combined organics were washed with brine, dried over sodium sulfate, and concentrated under reduced pressure. Purification via CombiFlash (ethanol/ethyl acetate) afforded 590 mg (1.77 mmol, 25% yield) of 4-[5-(3-amino-5-nitrophenyl)-1,3-thiazol-2-yl]-1,4-diazepan-2-one as a yellow solid. MS APCI: [M+H]+ m/z 334.1.